Cas no 76686-33-4 (rac all-trans 3-(Acetyloxy) Retinol Acetate 90%)

• Product Name: rac all-trans 3-(Acetyloxy) Retinol Acetate 90%
• CAS No: 76686-33-4
• MF: C₂₄H₃₄O₄
• MW: 386.524367809296
• CID: 1059406
• Update Time: 2025-05-19

rac all-trans 3-(Acetyloxy) Retinol Acetate 90% Chemical and Physical Properties

Names and Identifiers

• [(2E,4E,6E,8E)-9-(4-acetyloxy-2,6,6-trimethylcyclohexen-1-yl)-3,7-dimethylnona-2,4,6,8-tetraenyl] acetate
• ALL-TRANS 3-HYDROXYRETINOL
• rac all-trans 3-(Acetyloxy)-retinol Acetate
• rac all-trans 3-(Acetyloxy) Retinol Acetate 90%

• Inchi： 1S/C24H34O4/c1-17(9-8-10-18(2)13-14-27-20(4)25)11-12-23-19(3)15-22(28-21(5)26)16-24(23,6)7/h8-13,22H,14-16H2,1-7H3/b10-8+,12-11+,17-9+,18-13+
• InChI Key： UZQRWSZPFLIVIM-QJGAXEKYSA-N
• SMILES： O(C(C)=O)C1CC(C)=C(/C=C/C(=C/C=C/C(=C/COC(C)=O)/C)/C)C(C)(C)C1

Computed Properties

• Exact Mass: 386.24600

Experimental Properties

• PSA: 52.60000
• LogP: 5.62270

Additional information on rac all-trans 3-(Acetyloxy) Retinol Acetate 90%

Professional Introduction to Rac All-Trans 3-(Acetyloxy) Retinol Acetate 90%

Rac all-trans 3-(Acetyloxy) Retinol Acetate 90% is a highly specialized compound that has garnered significant attention in the field of chemical biomedicine. This compound, with the CAS number 76686-33-4, is a derivative of retinol (vitamin A) and is widely recognized for its potential applications in skincare and pharmaceutical research. The high purity of 90% ensures that the compound is suitable for sensitive applications where minimal impurities are critical.

The structure of rac all-trans 3-(Acetyloxy) Retinol Acetate consists of an acetyloxy group attached to the beta-position of retinol, which modifies its bioavailability and stability. This modification enhances the compound's solubility in various solvents, making it more versatile for formulation in creams, lotions, and other cosmetic products. Additionally, the acetate ester form provides a stable and shelf-life-friendly structure, which is essential for commercial products.

In recent years, there has been a surge in research focusing on retinoids due to their well-documented anti-aging and anti-inflammatory properties. Rac all-trans 3-(Acetyloxy) Retinol Acetate has emerged as a promising candidate in this category. Studies have shown that this compound can effectively penetrate the skin barrier, leading to increased levels of retinoic acid, which is known for its role in skin cell turnover and collagen production. This makes it an attractive option for formulations aimed at reducing wrinkles and improving skin texture.

One of the most compelling aspects of rac all-trans 3-(Acetyloxy) Retinol Acetate is its ability to be used in combination with other skincare ingredients without significant degradation. For instance, researchers have explored its synergistic effects with antioxidants such as vitamin C and ferulic acid. These combinations have been found to enhance photoprotection and reduce the side effects commonly associated with higher concentrations of retinoids. This synergy underscores the compound's potential as a cornerstone ingredient in advanced skincare formulations.

The pharmaceutical industry has also shown interest in rac all-trans 3-(Acetyloxy) Retinol Acetate due to its potential therapeutic applications. Preclinical studies have indicated that this compound may have anti-cancer properties by inducing apoptosis in certain cancer cell lines. Furthermore, its ability to modulate immune responses has led to investigations into its use as an immunomodulatory agent. While these findings are still in the early stages, they highlight the compound's broad therapeutic potential beyond its cosmetic applications.

The synthesis of rac all-trans 3-(Acetyloxy) Retinol Acetate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The starting material, retinol, undergoes esterification followed by acylation to introduce the acetyloxy group. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and verify product integrity.

The quality control of rac all-trans 3-(Acetyloxy) Retinol Acetate is paramount due to its critical applications. Manufacturers adhere to stringent guidelines set by regulatory bodies such as the International Council for Cosmetic Ingredient Standards (ICCIS) and the U.S. Food and Drug Administration (FDA). These guidelines ensure that the compound meets rigorous safety and efficacy standards before being approved for use in consumer products or clinical trials.

The environmental impact of producing rac all-trans 3-(Acetyloxy) Retinol Acetate is another area of concern. Sustainable manufacturing practices are being adopted to minimize waste and reduce energy consumption during synthesis. Additionally, efforts are underway to develop greener solvents and catalysts that can enhance the efficiency of the production process while reducing environmental footprint.

Future research directions for rac all-trans 3-(Acetyloxy) Retinol Acetate include exploring its mechanisms of action at a molecular level. Understanding how this compound interacts with cellular receptors and signaling pathways could lead to new therapeutic strategies for various skin conditions. Furthermore, investigating its long-term effects will be crucial in determining its safety profile for both topical and systemic use.

In conclusion, rac all-trans 3-(Acetyloxy) Retinol Acetate 90% is a versatile and highly effective compound with significant potential in both cosmetic and pharmaceutical applications. Its unique chemical structure, combined with its favorable biological properties, makes it a valuable asset in modern skincare formulations and drug development pipelines. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing treatments for a wide range of health conditions.